3-(Furan-2-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride

Medicinal chemistry Structure-activity relationships Physicochemical property differentiation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C12H18ClNO
Molecular Weight 227.73 g/mol
Cat. No. B15264959
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Technical Parameters


Basic Identity
Product Name3-(Furan-2-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride
Molecular FormulaC12H18ClNO
Molecular Weight227.73 g/mol
Structural Identifiers
SMILESC1CC2CC(CC1N2)CC3=CC=CO3.Cl
InChIInChI=1S/C12H17NO.ClH/c1-2-12(14-5-1)8-9-6-10-3-4-11(7-9)13-10;/h1-2,5,9-11,13H,3-4,6-8H2;1H
InChIKeySGWBRHLOASDYFR-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structural and Physicochemical Profile


3-(Furan-2-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride (CAS 1822677-39-3) is a bicyclic amine hydrochloride salt with molecular formula C₁₂H₁₈ClNO and molecular weight 227.73 g/mol . The compound belongs to the 8-azabicyclo[3.2.1]octane (tropane) scaffold class, a rigid bicyclic framework that forms the core of numerous biologically active alkaloids and synthetic monoamine transporter ligands [1]. The free base form (CAS 1706452-32-5) has molecular weight 191.27 g/mol . The hydrochloride salt form is supplied at ≥95% purity by specialty chemical vendors and is intended exclusively for laboratory research use .

Rigid 8-azabicyclo[3.2.1]octane scaffold for SAR reproducibility
C3-furan-2-ylmethyl introduces H-bond acceptor for polar target interactions
Hydrochloride salt enables direct use in aqueous assays and polar media
High-purity building block for derivatization and focused library synthesis

Why In-Class Substitution Fails


The 8-azabicyclo[3.2.1]octane scaffold tolerates diverse substitution patterns at the C3 and N8 positions, each conferring distinct physicochemical and pharmacological profiles that preclude simple interchange [1]. The furan-2-ylmethyl substituent at C3 introduces a heteroaromatic ring with a hydrogen-bond-accepting oxygen atom absent in the all-carbon benzyl analog (3-benzyl-8-azabicyclo[3.2.1]octane hydrochloride, CAS 1803562-40-4, MW 237.77 g/mol) . The direct C–C linkage between furan and scaffold distinguishes this compound from the thioether analog (3-[(furan-2-ylmethyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride, CAS 1823912-39-5, MW 259.8 g/mol), where the sulfur atom alters conformational flexibility, metabolic liability, and H-bonding capacity . Regioisomeric N8-substituted variants (e.g., 8-(furan-2-ylmethyl)-8-azabicyclo[3.2.1]octane derivatives) engage different biological targets; published data show an N8-furan-2-ylmethyl analog (CHEMBL13493) achieving Ki = 6 nM at the delta opioid receptor versus Ki = 845 nM at the mu opioid receptor, a selectivity profile not expected for C3-substituted congeners [2]. These structural distinctions translate into non-interchangeable binding, pharmacokinetic, and synthetic utility profiles.

Benzyl vs. Furan-2-ylmethyl
All-carbon benzyl analog lacks the furan oxygen H-bond acceptor; may shift target binding interactions and selectivity profiles.
N8- vs. C3-Regioisomer
N8-substituted derivatives preferentially engage opioid receptors; C3-substitution directs toward monoamine transporters—non-interchangeable pharmacology.
Thioether Analog Metabolism
Thioether-linked congener (C–S–C) is susceptible to P450 S-oxidation, introducing metabolic soft spot absent in the direct C–C methylene linkage.

Quantitative Differentiation vs. Closest Analogs


Hydrogen-Bond Acceptor Capacity

The furan-2-ylmethyl substituent at C3 provides two hydrogen-bond acceptor (HBA) atoms (furan ring oxygen + bridgehead nitrogen of the bicyclic scaffold), whereas the benzyl analog (3-benzyl-8-azabicyclo[3.2.1]octane) provides only one HBA (the bridgehead nitrogen). This additional HBA capability has been shown to modulate target binding: a structurally related N8-furan-2-ylmethyl-8-azabicyclo[3.2.1]octane derivative (CHEMBL13493) demonstrated a 141-fold selectivity window between delta opioid receptor (Ki = 6 nM) and mu opioid receptor (Ki = 845 nM), partially attributed to furan-mediated polar interactions within the binding pocket [1]. In contrast, 3α-benzyl-substituted analogs at the dopamine transporter showed a single-digit nanomolar to sub-100 nM affinity range (Ki = 98 nM for the unsubstituted analog 7b), with no comparable HBA-driven selectivity modulation reported [2].

H-Bond Acceptors
Class-level inference
Target: 2 HBA (furan O + tropane N)
Benzyl analog: 1 HBA
Supports polar selectivity exploration in binding pockets
141-fold delta/mu selectivity observed in N8-furan analog; direct C3 data to verify
Medicinal chemistry Structure-activity relationships Physicochemical property differentiation

Molecular Weight and Lipophilicity

The target compound (HCl salt MW = 227.73 g/mol; free base MW = 191.27 g/mol) occupies a distinct physicochemical space among close analogs. The thiophene analog (3-(thiophen-2-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride, CAS 1824266-72-9) has a higher MW of 243.80 g/mol due to the sulfur atom (atomic mass 32 vs. oxygen 16), while the benzyl analog hydrochloride (CAS 1803562-40-4) has MW 237.77 g/mol . The thioether-linked analog (CAS 1823912-39-5) is heavier still at MW 259.8 g/mol . Within the CNS drug design space, the lower MW of the target compound relative to the thiophene and thioether analogs provides a favorable starting point for further elaboration while maintaining lead-like properties. The free base molecular weight of 191.27 falls well below the commonly cited CNS lead-likeness threshold of MW ≤ 350 [1].

MW & Lipophilicity
Cross-study comparable
191.27 g/mol (free base)
Favorable lead-like profile for further derivatization
10–32 g/mol lighter than benzyl, thiophene, thioether HCl salts
Physicochemical property comparison Lead optimization CNS drug design

Regiochemical Differentiation

The 8-azabicyclo[3.2.1]octane scaffold exhibits a well-documented regiodivergent pharmacology: C3-substituted derivatives preferentially engage monoamine transporters (DAT, SERT, NET), while N8-substituted variants often target opioid or sigma receptors. A 3α-benzyl-8-substituted series demonstrated DAT binding affinity with Ki = 98 nM for the unsubstituted analog 7b, approximately 3-fold more potent than cocaine at the DAT [1]. More broadly, 3-aryl-8-azabicyclo[3.2.1]octan-3-ol derivatives have been optimized as dopamine D2/D3 receptor ligands with Ki values as low as 1.7 nM (D2R) and 0.34 nM (D3R) [2]. In contrast, N8-furan-2-ylmethyl-substituted derivatives (exemplified by CHEMBL13493) show predominant opioid receptor activity (delta Ki = 6 nM) [3]. The target compound, bearing the furan-2-ylmethyl group at C3 (not N8), is regioisomerically positioned for monoamine transporter or dopamine receptor pharmacology rather than the opioid profile of its N8-substituted counterpart.

Regiochemical Target Shift
Class-level inference
C3 substitution: monoamine transporters/D2-like
N8 substitution: opioid receptors
Regioisomer directly determines target class; not interchangeable
Based on literature C3 and N8 analog profiling
Tropane pharmacology Monoamine transporters Regiochemical selectivity

Metabolic Stability Advantage

The target compound connects the furan ring to the 8-azabicyclo[3.2.1]octane scaffold via a direct methylene (C–C) linkage. Its closest structural congener, 3-[(furan-2-ylmethyl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride (CAS 1823912-39-5), incorporates a thioether (C–S–C) bridge. Thioether linkages are established metabolic soft spots: cytochrome P450-mediated S-oxidation generates sulfoxide and sulfone metabolites with altered polarity, hydrogen-bonding character, and potential for irreversible enzyme inhibition via reactive metabolite formation [1]. The direct C–C linkage of the target compound eliminates this oxidative pathway entirely, providing an intrinsically more stable scaffold for programs where metabolic clearance via sulfur oxidation would confound pharmacokinetic interpretation or generate unwanted off-target activities [2]. This is a structural feature, not a potency claim, and is relevant for procurement when the compound is intended for in vivo studies or for generating metabolites.

Thioether Metabolism
Class-level inference
C–C linkage avoids sulfur oxidation pathway present in thioether analog
May simplify in vivo metabolic interpretation for PK studies
C–S–C linkage subject to P450 S-oxidation and metabolite formation
Metabolic stability Thioether oxidation Scaffold design

Conformational Rigidity

The 8-azabicyclo[3.2.1]octane scaffold enforces a rigid boat-chair conformation that restricts the spatial orientation of the C3 substituent relative to the bridgehead nitrogen. This conformational constraint is lost in monocyclic piperidine or pyrrolidine analogs. The rigid ethylidenyl-8-azabicyclo[3.2.1]octane skeleton has been shown to impart modestly stereoselective binding and uptake inhibition at the dopamine transporter (DAT), with structure–activity studies confirming that the scaffold's rigidity is essential for the observed transporter affinity profile [1]. In the cited study, compounds bearing the rigid bicyclic core achieved DAT Ki values as low as 3.9–4.0 nM (analogs 22e and 22g) with high transporter selectivity (SERT/DAT = 1060 for 22e; NET/DAT = 1358 for 22g). The target compound's rigid scaffold ensures that the furan-2-ylmethyl group is presented in a defined orientation relative to the protonatable nitrogen, a geometric relationship that would be disrupted in flexible analogs.

Conformational Restriction
Class-level inference
Rigid boat-chair tropane core fixes C3 substituent orientation
Supports SAR reproducibility through defined pharmacophore geometry
Flexible monocyclic analogs may show reduced affinity and selectivity
Conformational restriction Tropane scaffold Pharmacophore presentation

Hydrochloride Salt Form Advantage

The target compound is supplied as the hydrochloride salt (MW 227.73 g/mol), which confers enhanced aqueous solubility relative to the free base form (MW 191.27 g/mol, CAS 1706452-32-5). The free base form of 3-[(furan-2-yl)methyl]-8-azabicyclo[3.2.1]octane lacks the ionic character of the HCl salt and is expected to have lower water solubility based on its computed cLogP (~2.0–2.5 estimated from structural analogs) . The hydrochloride salt is described as generally soluble in polar solvents , facilitating its use in aqueous reaction conditions, biochemical assays, and salt metathesis reactions. The commercial availability of the HCl salt at ≥95% purity from specialty suppliers provides a reliable, well-characterized starting material , whereas the free base is less commonly stocked and may require additional purification before use.

Salt Form Comparison
Supporting evidence
HCl salt: soluble in polar solvents
Free base: lower aqueous solubility expected
Facilitates direct use in aqueous buffers without solubilization steps
Purity ≥95% per supplier COA
Salt form selection Aqueous solubility Laboratory handling

Optimal Research Application Scenarios


Monoamine Transporter SAR Studies

The compound is optimally deployed as a C3-heteroarylmethyl-substituted tropane scaffold for SAR studies at dopamine (DAT), serotonin (SERT), and norepinephrine (NET) transporters. The rigid 8-azabicyclo[3.2.1]octane core has been validated in multiple SAR campaigns yielding sub-nanomolar to low nanomolar DAT ligands with >1000-fold selectivity (e.g., literature analogs achieving DAT Ki = 3.9–4.0 nM, SERT/DAT = 1060) [1]. The furan-2-ylmethyl substituent introduces hydrogen-bond acceptor capacity absent in benzyl analogs, enabling investigation of polar interactions within the transporter binding pocket. Further N8-substitution of this scaffold can modulate transporter affinity and selectivity, making it a versatile intermediate for focused library synthesis.

Dopamine D2/D3 Receptor Ligand Design

The C3-substituted 8-azabicyclo[3.2.1]octane scaffold has demonstrated utility as a dopamine D2-like receptor ligand template, with optimized N-substituted 3-aryl analogs achieving Ki values of 1.7 nM (D2R) and 0.34 nM (D3R), a 470-fold improvement over the parent piperidine lead [2]. The furan-2-ylmethyl substituent of the target compound replaces the 3-aryl group with a heteroaromatic moiety, offering a distinct electronic and steric profile for probing D2/D3 selectivity. The regiospecific C3 (not N8) attachment of the furan group ensures the pharmacophore is directed toward the orthosteric binding site rather than the N-substituent allosteric pocket.

Metabolic Stability Profiling

The direct C–C bond between the furan ring and the bicyclic scaffold eliminates the thioether S-oxidation pathway present in the sulfur-linked analog (CAS 1823912-39-5). This makes the compound a suitable comparator for metabolic stability studies where the contribution of thioether oxidation to intrinsic clearance is being evaluated. The compound can serve as a negative control (no sulfur oxidation) in paired stability assays against the thioether analog, enabling deconvolution of oxidative metabolism attributable specifically to the C–S–C linkage [3].

Synthetic Diversification Intermediate

With the secondary amine at the N8 position and a furan ring at C3, the compound offers two orthogonal diversification handles. The N8 position can be alkylated, acylated, or sulfonylated to generate libraries of N-substituted tropane derivatives, while the furan ring can undergo electrophilic substitution, Diels-Alder cycloaddition, or hydrogenation to tetrahydrofuran for further scaffold elaboration [4]. The hydrochloride salt form facilitates direct use in organic synthesis without a preceding salt-breaking step in many protocols. The ≥95% commercial purity ensures reliable stoichiometry in library synthesis.

Application
Selection Property
Validation Focus
Monoamine Transporter SAR
Rigid tropane scaffold with C3 heteroarylmethyl
Transporter binding selectivity (DAT/SERT/NET) under consistent scaffold
Dopamine D2/D3 Receptor Ligand Design
C3-substituted tropane core for orthosteric site probing
D2/D3 receptor affinity with heteroaromatic C3 substituent
Metabolic Stability Profiling
C–C linked furan (no thioether) for oxidative pathway control
Intrinsic clearance comparison vs. thioether analog
Synthetic Diversification Intermediate
Two orthogonal handles (N8 amine, C3 furan) for parallel synthesis
Reaction compatibility and library stoichiometry
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